Cas no 95882-01-2 (Carbamic acid, (3-butyl-5-isothiazolyl)-, phenyl ester)

• Product Name: Carbamic acid, (3-butyl-5-isothiazolyl)-, phenyl ester
• CAS No: 95882-01-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 4355402
• PubChem ID: 70518436
• Update Time: 2025-04-24

Carbamic acid, (3-butyl-5-isothiazolyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-butyl-5-isothiazolyl)-, phenyl ester
• WXQFUUNKZQCAPS-UHFFFAOYSA-N
• SCHEMBL11120485
• 95882-01-2
• phenyl (3-butylisothiazol-5-yl)carbamate

• Inchi： 1S/C14H16N2O2S/c1-2-3-7-11-10-13(19-16-11)15-14(17)18-12-8-5-4-6-9-12/h4-6,8-10H,2-3,7H2,1H3,(H,15,17)
• InChI Key： WXQFUUNKZQCAPS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)NC1SN=C(CCCC)C=1

Computed Properties

• Exact Mass: 276.09324893Da
• Monoisotopic Mass: 276.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų